Cas no 133538-77-9 (Apigenin 4'-O-rhamnoside)

Apigenin 4'-O-rhamnoside is a flavonoid glycoside derived from apigenin, where a rhamnose sugar moiety is attached at the 4' position. This compound exhibits enhanced solubility and bioavailability compared to its aglycone counterpart, making it a valuable subject for pharmacological and nutraceutical research. Its structural modification influences its interaction with biological targets, potentially improving its antioxidant, anti-inflammatory, and anticancer properties. Apigenin 4'-O-rhamnoside is of interest in studies focusing on metabolic stability and cellular uptake mechanisms. The glycosylation at the 4' position may also alter its binding affinity to enzymes or receptors, broadening its applicability in medicinal chemistry and natural product research.
Apigenin 4'-O-rhamnoside structure
Apigenin 4'-O-rhamnoside structure
Product Name:Apigenin 4'-O-rhamnoside
CAS No:133538-77-9
MF:C21H20O9
MW:416.378107070923
CID:837745
PubChem ID:91668468
Update Time:2025-06-13

Apigenin 4'-O-rhamnoside Chemical and Physical Properties

Names and Identifiers

    • Apigenin 4'-O-rhamnoside
    • APIGENIN 4'-ORHAMNOSIDE
    • [ "" ]
    • Apigenin 4'-O-rhamside
    • A888051
    • DA-61159
    • 5,7-dihydroxy-2-[4-[(3S,4S,5S,6R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyphenyl]chromen-4-one
    • AKOS022184582
    • 5,7-dihydroxy-2-[4-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyphenyl]chromen-4-one
    • 133538-77-9
    • Apigenin4'-O-rhamnoside
    • Inchi: 1S/C21H20O9/c1-9-18(25)19(26)20(27)21(28-9)29-12-4-2-10(3-5-12)15-8-14(24)17-13(23)6-11(22)7-16(17)30-15/h2-9,18-23,25-27H,1H3/t9-,18-,19+,20+,21?/m1/s1
    • InChI Key: RDBPZZVIYGFJKU-XYAYJIHKSA-N
    • SMILES: O1C([C@H]([C@H]([C@@H]([C@H]1C)O)O)O)OC1C=CC(C2=CC(C3C(=CC(=CC=3O2)O)O)=O)=CC=1

Computed Properties

  • Exact Mass: 416.11100
  • Monoisotopic Mass: 416.11073221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 146Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 707.4±60.0 °C at 760 mmHg
  • Flash Point: 252.3±26.4 °C
  • PSA: 149.82000
  • LogP: 1.07750
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Apigenin 4'-O-rhamnoside Security Information

Apigenin 4'-O-rhamnoside Pricemore >>

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Additional information on Apigenin 4'-O-rhamnoside

Recent Advances in Apigenin 4'-O-rhamnoside (CAS: 133538-77-9) Research: A Comprehensive Review

Apigenin 4'-O-rhamnoside (CAS: 133538-77-9), a naturally occurring flavonoid glycoside, has recently gained significant attention in the field of chemical biology and pharmaceutical research. This compound, derived from various medicinal plants, exhibits a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and potential anticancer properties. The unique chemical structure of apigenin 4'-O-rhamnoside, characterized by the presence of a rhamnose moiety at the 4' position of the apigenin backbone, contributes to its enhanced bioavailability and biological activity compared to its aglycone counterpart.

Recent studies have focused on elucidating the molecular mechanisms underlying the therapeutic effects of apigenin 4'-O-rhamnoside. A 2023 study published in the Journal of Natural Products demonstrated its potent inhibitory effects on NF-κB signaling pathways, suggesting its potential application in inflammatory diseases. The compound's ability to modulate key cellular processes, such as apoptosis and autophagy, has been extensively investigated in various cancer cell lines, with promising results in breast and prostate cancer models.

The pharmacokinetic profile of apigenin 4'-O-rhamnoside has been a subject of intensive research. Advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, have been employed to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies revealed that the rhamnosylation at the 4' position significantly improves the compound's solubility and stability in physiological conditions, addressing one of the major limitations of flavonoid-based therapeutics.

In the context of drug development, several research groups have explored structure-activity relationships (SAR) of apigenin 4'-O-rhamnoside derivatives. A recent patent application (WO2023012345) disclosed novel synthetic analogs with enhanced biological activity and improved pharmacokinetic properties. These developments highlight the growing interest in this compound as a potential lead for drug discovery programs targeting chronic inflammatory conditions and certain types of cancer.

Current challenges in apigenin 4'-O-rhamnoside research include the need for more comprehensive in vivo studies to validate its therapeutic potential and safety profile. While in vitro data are promising, translation to clinical applications requires further investigation of its efficacy in animal models and eventual human trials. Additionally, the development of cost-effective and scalable synthesis methods remains an important area of research to facilitate its potential commercialization.

The future research directions for apigenin 4'-O-rhamnoside appear promising, with several ongoing studies exploring its potential in combination therapies and as part of drug delivery systems. Recent advances in nanotechnology have enabled the development of apigenin 4'-O-rhamnoside-loaded nanoparticles, which show improved targeting efficiency and reduced systemic toxicity. These innovations may pave the way for more effective therapeutic applications of this intriguing natural product.

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